Cas no 851407-31-3 (N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-9H-xanthene-9-carboxamide)

• Product Name: N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-9H-xanthene-9-carboxamide
• CAS No: 851407-31-3
• MF: C₂₇H₂₄N₂O₃
• MW: 424.491066932678
• CID: 5853809
• Update Time: 2025-07-29

N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-9H-xanthene-9-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-9H-xanthene-9-carboxamide
• 9H-Xanthene-9-carboxamide, N-[2-(1,2-dihydro-5,8-dimethyl-2-oxo-3-quinolinyl)ethyl]-
• N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-9H-xanthene-9-carboxamide

• Inchi： 1S/C27H24N2O3/c1-16-11-12-17(2)25-21(16)15-18(26(30)29-25)13-14-28-27(31)24-19-7-3-5-9-22(19)32-23-10-6-4-8-20(23)24/h3-12,15,24H,13-14H2,1-2H3,(H,28,31)(H,29,30)
• InChI Key： AUNVSXWIBMAZNK-UHFFFAOYSA-N
• SMILES： C1(C(NCCC2=CC3=C(NC2=O)C(C)=CC=C3C)=O)C2=C(C=CC=C2)OC2=C1C=CC=C2

Experimental Properties

• Density: 1.239±0.06 g/cm3(Predicted)
• Boiling Point: 684.0±55.0 °C(Predicted)
• pka: 11.66±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-9H-xanthene-9-carboxamide

N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-9H-xanthene-9-carboxamide (CAS No. 851407-31-3): A Comprehensive Overview

N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-9H-xanthene-9-carboxamide (CAS No. 851407-31-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 851407-31-3, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research developments surrounding this compound.

The chemical structure of N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-9H-xanthene-9-carboxamide is notable for its combination of a xanthene core and a substituted quinoline moiety. The xanthene scaffold is a well-known heterocyclic system that has been extensively studied for its diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The quinoline moiety, on the other hand, is a versatile aromatic heterocycle that has been implicated in various pharmacological effects, such as antimicrobial and antiviral activities.

The synthesis of N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-9H-xanthene-9-carboxamide typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the condensation of 9H-xanthenecarboxylic acid with an appropriate amine derivative in the presence of a coupling agent. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound. For instance, the use of green solvents and catalysts has been explored to reduce the environmental impact of the synthesis process.

In terms of biological properties, N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-9H-xanthene-9-carboxamide has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an anti-cancer agent. Research has demonstrated that this compound exhibits selective cytotoxicity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

Additionally, studies have explored the anti-inflammatory properties of N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-y l)ethyl -9H-xanthen e -9-carb oxamide. In vitro experiments have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. These findings suggest that this compound may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of research focuses on the neuroprotective effects of N -2 -(5 ,8 -dim ethyl - 2 -ox o - 1 , 2 -dih ydroqu inolin - 3 -yl )eth yl - 9 H -xan thene - 9 -carb oxamide. Preclinical studies have demonstrated that it can protect neuronal cells from oxidative stress-induced damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease. The exact mechanisms underlying these neuroprotective effects are still being elucidated but may involve antioxidant activity and modulation of neurotrophic factors.

Recent advancements in computational chemistry have also contributed to our understanding of the structure-function relationships of N - 2 -(5 , 8 -dim ethyl - 2 - ox o - 1 , 2 - dihydro quinolin - 3 - yl )eth yl - 9 H - xan thene - 9 - car boxamide. Molecular docking studies have provided insights into how this compound interacts with specific protein targets involved in cancer and inflammation. These computational models can guide future drug design efforts to optimize the potency and selectivity of this compound.

In conclusion, N - 2 -(5 , 8 - dim ethyl - 2 - ox o - 1 , 2 - dihydro quinolin - 3 - yl )eth yl - 9 H - xan thene - 9 car boxamide (CAS No . 851407 – 31 – 3) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses, this compound holds significant promise for addressing unmet medical needs in various disease areas.